Cas no 151004-92-1 ((S)-1,2,3,4-Tetrahydroisoquinoline-1-carboxylic acid)

(S)-1,2,3,4-Tetrahydroisoquinoline-1-carboxylic acid Properties

Names and Identifiers

• (S)-1,2,3,4-Tetrahydroisoquinoline-1-carboxylic acid
• 1-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-, (1S)-
• (S) carboxy 1,2,3,4-tetrahydroisoquinoline
• (S)-Tetrahydrofuranyl-N-oxysuccinimidyl carbonate
• AGN-PC-00Q2RT
• carbonic acid cyclopentyl ester 2,5-dioxopyrrolidin-1-yl ester
• carbonic acid cyclopentyl ester 2,5-dioxo-pyrrolidin-1-yl ester
• CP-OSU [N-(Cyclopentyloxy curbonyloxy)succinimide]
• Cyclopentyl N-Succinimidyl Carbonate
• L-1,2,3,4-tetrahyd
• L-1,2,3,4-tetrahydro-isoquinoline-1-carbonic acid
• N-(cyclopentyloxycarbonyloxy)succinimide
• T11220
• (S)-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID
• (S)-1,2,3,4-TETRAHYDRO-1-ISOQUINOLINE CARBOXYLIC ACID
• (1S)-1,2,3,4-tetrahydro-1-IsoQuinolinecarboxylic acid
• (1S)-1,2,3,4-Tetrahydro-1-isochinolinecarboxylic acid
• (1s)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• (S)-1,2,3,4-Tetrahydro-1-isoquinolinecarboxylic acid
• AK142882
• 1-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-, (1S)-
• 4399AH
• M
• AMY37534
• MFCD03426333
• DTXSID70918865
• 151004-92-1
• A809104
• AC-29611
• SCHEMBL2303831
• DS-6567
• AKOS017344896
• EN300-191227
• CS-W008757
• 1-ISOQUINOLINECARBOXYLIC ACID, 1,2,3,4-TETRAHYDRO-, (1S)-
• (S)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• (S)-1,2,3,4-Tetrahydro-1-isoquinoline carboxylic acid
• +Expand

• MDL： MFCD03426333
• InChIKey： OXFGRWIKQDSSLY-VIFPVBQESA-N
• Inchi： 1S/C10H11NO2/c12-10(13)9-8-4-2-1-3-7(8)5-6-11-9/h1-4,9,11H,5-6H2,(H,12,13)/t9-/m0/s1
• SMILES： O([H])C([C@]1([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C([H])([H])N1[H])=O

Computed Properties

• Exact Mass: 177.078979g/mol
• Surface Charge: 0
• XLogP3: -1.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.078979g/mol
• Monoisotopic Mass: 177.078979g/mol
• Topological Polar Surface Area: 49.3Ų
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 49.33
• Solubility: Slightly soluble (21 g/l) (25 º C),
• Color/Form: White to Yellow Solid
• Density: 1.225±0.06 g/cm3 (20 ºC 760 Torr),